2-Cyclopentyl-1-(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)ethan-1-one
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Description
2-Cyclopentyl-1-(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C16H28N2OS and its molecular weight is 296.47. The purity is usually 95%.
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Scientific Research Applications
C−H Functionalization of Aliphatic Compounds
A study discusses a novel method for C−H functionalization of aliphatic compounds using a photochemical reaction of diazoketones, which could be relevant for modifying compounds like "2-Cyclopentyl-1-(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)ethan-1-one" for specific applications (Rodina et al., 2016).
Metal Carbene Precursors for Isochromene Derivatives
Another research highlights the use of metal carbene precursors for the synthesis of isochromene derivatives, demonstrating the versatility of diazo compounds in synthesizing complex cyclic structures, which might be analogous to manipulating the structure of the target compound (Ren et al., 2017).
Cyclopentadienyl Analogs with CB2N2 Frameworks
Research on cyclopentadienyl analogs with a CB2N2 skeleton offers insights into the electronic properties of cyclic compounds, potentially guiding the functionalization or synthesis of compounds like "this compound" for specific research purposes (Ly et al., 2008).
Synthesis and Antiproliferative Activity of Tetrahydropyrido Diazepinones
A study on the synthesis and antiproliferative activity of 1-phenyl-2-(aryl-1,3,4,5-tetrahydropyrido[2,3-b][1,4]-diazepin-2-ylidene)-ethanones showcases the potential for using complex diazepinone derivatives in cancer research, hinting at the possible bioactive applications of the compound (Liszkiewicz, 2002).
Palladacycles: Correlation Between Cathepsin B Inhibition and Cytotoxicity
Research demonstrating the correlation between cathepsin B inhibition and cytotoxicity for a series of palladacycles points to the potential pharmacological or therapeutic research applications of structurally complex compounds, which might include the synthesis or modification of compounds like "this compound" (Spencer et al., 2009).
Properties
IUPAC Name |
2-cyclopentyl-1-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H28N2OS/c19-16(12-14-4-1-2-5-14)18-8-3-7-17(9-10-18)15-6-11-20-13-15/h14-15H,1-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYTIBWAUIKZRKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)CC(=O)N2CCCN(CC2)C3CCSC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H28N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.